Cas no 1707605-52-4 (2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid)

• Product Name: 2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid
• CAS No: 1707605-52-4
• MF: C₉H₁₁NO₄S₂
• MW: 261.317939996719
• CID: 5210696
• Update Time: 2025-11-01

2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-[1-(methylsulfonyl)cyclobutyl]-

• Inchi： 1S/C9H11NO4S2/c1-16(13,14)9(3-2-4-9)8-10-5-6(15-8)7(11)12/h5H,2-4H2,1H3,(H,11,12)
• InChI Key： ATUWBOXSGRNGAN-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1C1(S(C)(=O)=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid

Introduction to 2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid (CAS No. 1707605-52-4)

2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid, identified by the CAS number 1707605-52-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivative class, a well-documented group known for its diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by a cyclobutyl moiety substituted with a methanesulfonyl group and a carboxylic acid functional group at the 5-position of the thiazole ring, positions it as a promising candidate for further exploration in drug discovery and development.

The thiazole core is a heterocyclic compound that plays a pivotal role in numerous biologically active molecules. Its stability, combined with the ability to engage in hydrogen bonding and metal coordination, makes it an ideal scaffold for designing novel pharmacophores. In particular, the presence of the 1-methanesulfonyl-cyclobutyl substituent introduces rigidity to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. This structural feature is particularly intriguing for medicinal chemists seeking to modulate specific biochemical pathways.

2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid has been studied in various contexts, including its potential role as an intermediate in synthesizing more complex molecules. The carboxylic acid group at the 5-position of the thiazole ring provides a versatile handle for further functionalization, allowing chemists to attach different pharmacophoric units or explore novel derivatives. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets more accurately. Studies suggest that the 1-methanesulfonyl-cyclobutyl group may interact with specific amino acid residues in protein binding pockets, thereby modulating enzyme activity or receptor function. This insight has opened up new avenues for designing inhibitors or agonists targeting diseases associated with these proteins.

The pharmaceutical industry has been increasingly interested in thiazole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The structural motif of 2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid aligns well with these therapeutic areas, making it a valuable building block for drug discovery programs. Researchers are particularly keen on exploring its potential in oncology, where thiazole derivatives have shown promise as kinase inhibitors or modulators of other critical signaling pathways involved in cancer progression.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological systems. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders or inflammatory responses. The methanesulfonyl group is known to enhance binding affinity through dipole-dipole interactions and hydrogen bonding, while the cyclobutyl ring contributes to steric complementarity in binding pockets. These features collectively contribute to the compound's potential as a lead molecule for further optimization.

The synthesis of 2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutyl sulfonamide moiety requires careful selection of reaction conditions and reagents to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have made it possible to access complex thiazole derivatives more efficiently than ever before.

The growing interest in thiazole-based drugs has also spurred innovation in drug delivery systems. Researchers are exploring ways to enhance the bioavailability and targeted delivery of these compounds using nanotechnology-based platforms or prodrug strategies. For instance, encapsulating 2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid within liposomes or polymeric nanoparticles could improve its distribution within biological tissues and reduce systemic toxicity.

Evaluation of pharmacokinetic properties is essential for assessing the clinical relevance of any novel compound. Preliminary pharmacokinetic studies suggest that modifications at the 5-position of the thiazole ring can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. Further investigation into these parameters will be critical for determining whether this compound has sufficient pharmacokinetic properties for clinical translation.

The regulatory landscape for new drug candidates also plays a significant role in determining their commercial viability. Given the stringent requirements imposed by regulatory agencies such as the FDA and EMA, thorough characterization of 2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid is necessary before it can be advanced into clinical trials. This includes detailed toxicological assessments, formulation development, and manufacturing process validation.

Collaborations between academic institutions and pharmaceutical companies are increasingly common in modern drug discovery research. Such partnerships facilitate knowledge exchange and resource sharing, accelerating the development pipeline for promising compounds like 2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid. Industry-academia collaborations also foster innovation by combining expertise from different disciplines—synthetic chemistry, biochemistry, pharmacology—and leveraging cutting-edge technologies such as high-throughput screening (HTS) platforms.

The future directions for research on this compound are multifaceted. Beyond its potential applications in oncology and metabolic diseases,2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid may also find utility in other therapeutic areas where thiazole derivatives have demonstrated efficacy. Continued exploration of its chemical space through structure-activity relationship (SAR) studies will be essential for identifying new analogs with improved properties.

In conclusion,2-(1-Methanesulfonyl-cyclobutyl)-thiazole-5-carboxylic acid (CAS No. 1707605-52-4) represents a compelling target for medicinal chemistry research due to its unique structural features and potential biological activities. Its synthesis presents both challenges and opportunities for innovation, while ongoing studies promise to uncover new therapeutic applications across multiple disease areas.